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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the radiation resistance properties of

Apiezon L grease, a hydrocarbon-based, silicone-free ultra-high vacuum grease. Its inherent

radiation stability makes it a suitable candidate for applications in environments where

exposure to ionizing radiation is a concern, such as in particle accelerators, nuclear facilities,

and space applications.[1][2] This document collates available data on its performance under

irradiation, outlines typical experimental methodologies for assessing radiation damage in

lubricating greases, and presents this information in a clear, structured format for technical

professionals.

Core Radiation Resistance Properties
Apiezon L grease exhibits notable resilience to radiation, a characteristic attributed to its

halogen-free, hydrocarbon composition.[3][4][5] Unlike silicone, ester, or halogenated paraffin-

based greases which can decompose at radiation levels of 0.1 MGy or less, Apiezon L

maintains its essential properties at significantly higher doses.[3][4][5]

The primary effects of radiation on Apiezon L grease are an increase in stiffness and, at higher

doses, the evolution of gases.[1][4][6] Despite these changes, its lubrication capabilities remain

effective up to considerable radiation levels.[1][4][6]

Quantitative Data on Radiation-Induced Changes
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The most specific quantitative data available pertains to the irradiation of Apiezon L grease with

4 MeV electrons. A summary of these findings is presented in the table below.

Property
Change

Radiation
Dose

Radiation Type
Reported
Effect

Source

Viscosity

Increase

~1 MGy (100

Mrads)
4 MeV Electrons ~30% increase [7]

Stiffness
~1 MGy (100

Mrads)
4 MeV Electrons

"Comparatively

small increase"
[4][6]

Lubrication
~1 MGy (100

Mrads)
4 MeV Electrons Satisfactory [1][4][6]

Gas Evolution High Levels 4 MeV Electrons

Evolution of

methane and

ethylene

[1][4][7]

Vapor Pressure High Levels 4 MeV Electrons

Loss of very low

vapor pressure

characteristics

[1][4][7]

It is important to note that while the lubrication properties are satisfactory at approximately 1

MGy, the stiffness of the grease increases more rapidly at higher, unspecified levels of

irradiation.[1][4][6] The evolution of gases at these higher levels can also compromise the ultra-

high vacuum compatibility of the grease.[1][4][7]

Experimental Protocols for Assessing Radiation
Resistance
While the specific experimental protocol for the electron irradiation of Apiezon L grease is not

publicly detailed, a representative methodology for testing the radiation resistance of lubricating

greases can be described based on studies of similar materials, such as Apiezon M, in mixed

neutron and gamma radiation fields.[8][9]

Generalized Experimental Protocol
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A typical experiment to determine the radiation hardness of a lubricating grease involves the

following key stages:

Sample Preparation and Encapsulation: A measured quantity of the grease is placed into a

suitable container, such as a syringe or a small vial, which is then sealed.[8] For tests

involving neutron radiation, the elemental composition of the grease, particularly the

hydrogen content, is determined as it significantly influences the absorbed dose.[8]

Irradiation: The encapsulated samples are placed in a controlled radiation environment, such

as the core of a research nuclear reactor for mixed neutron/gamma radiation, or in the

beamline of an electron accelerator.[8] The total absorbed dose and dose rate are carefully

calculated and monitored. For instance, in a TRIGA Mark II nuclear reactor, dose rates can

range from approximately 300 kGy/h to 900 kGy/h depending on the grease's composition.

[8]

Dosimetry: The absorbed dose is calculated using simulation codes like MCNP5, taking into

account the radiation field and the elemental composition of the grease.[8] The overall

systematic error in such calculations is typically estimated to be less than 15%.[8]

Post-Irradiation Analysis: After irradiation, the physical properties of the grease are

measured and compared to an unirradiated control sample. A key property evaluated is the

consistency, which is often measured using a penetrometer according to the ASTM D217

standard.[8][10][11] This test measures the depth a standard cone penetrates the grease

under a specific load for a set time.[10][11] The result, given in tenths of a millimeter,

provides a quantitative measure of the grease's stiffness.[10][11]

Evolved Gas Analysis (EGA): To characterize the gaseous byproducts of irradiation,

techniques such as Evolved Gas Analysis coupled with Mass Spectrometry (EGA-MS) can

be employed. This involves heating the irradiated sample in a controlled manner and

analyzing the gases that are released.

The following diagram illustrates a generalized workflow for such an experiment.
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A generalized workflow for testing the radiation resistance of lubricating grease.

Selection Criteria for Radiation Environments
The decision to use Apiezon L grease in a radiation environment should be based on a careful

evaluation of the expected total dose and the criticality of maintaining ultra-high vacuum.
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The following diagram provides a simplified decision-making framework:

Application in
Radiation Environment?

Expected Total Dose < 1 MGy?

Is Ultra-High Vacuum
(UHV) Critical?

Yes

Re-evaluate Grease Choice:
Consider higher resistance alternatives

No

Apiezon L is a
Suitable Candidate

Yes

Use with Caution:
- Stiffness will increase

- Gas evolution may occur

No

Click to download full resolution via product page

Decision framework for using Apiezon L grease in radiation environments.

In summary, Apiezon L grease is a robust choice for lubricating and sealing in vacuum systems

that will be exposed to moderate levels of radiation, up to approximately 1 MGy from electron

sources. Its performance surpasses that of many other common vacuum greases. However, for

applications involving significantly higher doses or where even minimal outgassing cannot be

tolerated, a more detailed evaluation and potentially the selection of a more specialized

radiation-hardened lubricant would be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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